Cas no 1805193-17-2 (3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride
• CAS No: 1805193-17-2
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4883786
• Update Time: 2025-06-10

3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-3-2-13-6(7(9)14)4(5(3)10)8(11)12/h2,8H,1H3
• InChI Key： IDRPRWZJPXZHJT-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=C(C(=CN=1)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride

3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride (CAS No. 1805193-17-2): A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride (CAS No. 1805193-17-2) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its difluoromethyl, fluoro, and methoxy substituents on a pyridine ring, offers a rich platform for the development of novel therapeutic agents. Its unique chemical structure and reactivity make it an attractive candidate for various applications, including the synthesis of bioactive molecules and the design of targeted drug delivery systems.

The difluoromethyl group in 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. This group can significantly influence the reactivity and biological activity of the compound, making it a valuable tool in the design of potent and selective inhibitors. Recent studies have shown that compounds containing difluoromethyl groups exhibit enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial for their therapeutic efficacy.

The fluoro substituent at the 4-position of the pyridine ring further enhances the electronic properties of 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride. Fluorination is a common strategy in medicinal chemistry to improve the lipophilicity and bioavailability of drug candidates. The presence of this fluorine atom can also affect the binding affinity of the molecule to its target, potentially leading to more effective therapeutic outcomes.

The methoxy group at the 5-position adds another layer of complexity to the molecule. Methoxy groups are known to increase lipophilicity and can influence the conformational flexibility of the compound. This can be particularly beneficial in designing drugs that need to cross biological membranes or interact with specific protein targets. The combination of these substituents in 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride provides a robust foundation for developing compounds with optimized pharmacological properties.

The carbonyl chloride functionality at the 2-position of the pyridine ring is a key reactive site that enables this compound to participate in various chemical reactions. Carbonyl chlorides are widely used as intermediates in organic synthesis, particularly in the formation of amides, esters, and other functional groups. This versatility makes 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride an essential building block for synthesizing complex molecules with diverse biological activities.

In recent years, there has been a growing interest in using compounds like 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride as starting materials for the development of new drugs targeting various diseases. For instance, researchers have explored its potential as a scaffold for designing inhibitors of kinases, enzymes involved in signal transduction pathways that are often dysregulated in cancer and other diseases. The ability to fine-tune the electronic and steric properties of this compound through strategic modifications has led to the discovery of several promising lead compounds with high potency and selectivity.

Beyond its applications in drug discovery, 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride has also found use in agrochemical research. The unique combination of fluorinated and methoxy groups makes it an attractive candidate for developing pesticides with improved efficacy and reduced environmental impact. Studies have shown that compounds derived from this scaffold exhibit strong herbicidal activity against a wide range of weeds while maintaining low toxicity to non-target organisms.

The synthesis of 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride typically involves multistep procedures that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For example, transition-metal-catalyzed reactions have been successfully employed to introduce difluoromethyl groups into pyridine rings, providing a robust route for synthesizing this valuable intermediate.

In conclusion, 3-(Difluoromethyl)-4-fluoro-5-methoxypyridine-2-carbonyl chloride (CAS No. 1805193-17-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity offer numerous opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing our understanding and treatment of various diseases.